Cas no 879043-48-8 (3-hydroxy-1-2-(4-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one)

• Product Name: 3-hydroxy-1-2-(4-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one
• CAS No: 879043-48-8
• MF: C₂₀H₂₁NO₄
• MW: 339.38504576683
• CID: 5438273
• Update Time: 2025-05-21

3-hydroxy-1-2-(4-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-[2-(4-methylphenoxy)ethyl]-3-(2-oxopropyl)indol-2-one
• 3-hydroxy-1-2-(4-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C20H21NO4/c1-14-7-9-16(10-8-14)25-12-11-21-18-6-4-3-5-17(18)20(24,19(21)23)13-15(2)22/h3-10,24H,11-13H2,1-2H3
• InChI Key： BYCWXZBKCGUSEC-UHFFFAOYSA-N
• SMILES： N1(CCOC2=CC=C(C)C=C2)C2=C(C=CC=C2)C(O)(CC(=O)C)C1=O

Additional information on 3-hydroxy-1-2-(4-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one

Chemical Profile of 3-hydroxy-1-2-(4-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one (CAS No. 879043-48-8)

3-hydroxy-1-2-(4-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one, identified by its CAS number 879043-48-8, is a structurally complex organic compound belonging to the indole derivatives class. This molecule has garnered attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of multiple functional groups, including hydroxyl, ether, and carbonyl moieties, contributes to its diverse chemical reactivity and interaction capabilities with biological targets.

The indole core is a well-documented scaffold in medicinal chemistry, known for its role in various bioactive molecules. In particular, modifications at the 2-position of the indole ring, as seen in this compound, have been extensively studied for their influence on pharmacological properties. The 3-hydroxy group and the (2-oxopropyl) side chain introduce specific steric and electronic characteristics that can modulate binding affinity and metabolic stability. Furthermore, the 4-methylphenoxy ethyl substituent adds another layer of complexity, potentially influencing solubility and pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Studies utilizing molecular docking techniques have suggested that this compound may exhibit binding potential with enzymes and receptors implicated in inflammatory pathways. The hydroxyl group at the 3-position could serve as a hydrogen bond acceptor or participate in hydrophobic interactions, depending on the target protein. Similarly, the methylphenoxy moiety might engage in π-stacking interactions or polar contacts with aromatic residues in biological macromolecules.

In vitro investigations have begun to explore the pharmacological relevance of this compound. Preliminary assays indicate that it may possess anti-inflammatory properties by interacting with key signaling molecules such as cyclooxygenase (COX) or lipoxygenase pathways. The (2-oxopropyl) group could influence metabolic clearance rates, making it a critical factor in drug design for optimizing bioavailability. Additionally, the overall rigid structure provided by the indole ring system may enhance binding specificity compared to more flexible analogs.

The synthesis of this compound presents both challenges and opportunities for medicinal chemists. The multi-step process involves constructing the indole core followed by selective functionalization at multiple positions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or asymmetric hydrogenations, could be employed to achieve high regioselectivity and enantioselectivity. Recent publications highlight the importance of green chemistry principles in optimizing synthetic routes for indole derivatives to minimize environmental impact while maintaining high yields.

From a regulatory perspective, compounds like this require thorough characterization to ensure safety and efficacy before moving into clinical development. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for confirming structural integrity and purity. Additionally, computational toxicology tools can predict potential adverse effects based on structural alerts identified within the molecule.

The future direction of research on 3-hydroxy-1-2-(4-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one (CAS No. 879043-48-8) lies in expanding its chemical space through structural analogs designed to enhance potency or selectivity. By systematically modifying substituents while maintaining key pharmacophoric elements, researchers aim to identify lead compounds suitable for further development into therapeutic agents. Collaborative efforts between academia and industry are likely to accelerate these endeavors through shared resources and expertise.

The integration of artificial intelligence (AI) into drug discovery pipelines has revolutionized how compounds are designed and evaluated. Machine learning models trained on large datasets can predict properties such as solubility, permeability across cell membranes (P-glycoprotein transport), and interaction with biological targets with remarkable accuracy. These predictions guide experimental design by prioritizing candidates most likely to succeed based on their virtual performance rather than relying solely on trial-and-error synthesis.

As our understanding of disease mechanisms evolves at a molecular level, 3-hydroxy-1-2-(4-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one exemplifies how targeted molecular design can address unmet medical needs effectively. Its unique combination of structural features positions it as a promising candidate for further exploration in preclinical studies aimed at validating its therapeutic potential across various indications where modulation of inflammatory processes is relevant.